Cas no 1447949-06-5 (3-Bromo-2-chloro-6-(trifluoromethyl)quinoline)

3-Bromo-2-chloro-6-(trifluoromethyl)quinoline is a halogenated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its trifluoromethyl group enhances lipophilicity and metabolic stability, making it valuable in drug discovery for optimizing bioactive molecules. The bromo and chloro substituents provide reactive sites for further functionalization, enabling diverse synthetic modifications. This compound is particularly useful in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the development of complex heterocyclic frameworks. Its structural features also contribute to potential applications in materials science, particularly in the design of organic electronic materials. High purity and well-defined reactivity make it a reliable intermediate for specialized chemical synthesis.

3-Bromo-2-chloro-6-(trifluoromethyl)quinoline structure

1447949-06-5 structure

Product Name:3-Bromo-2-chloro-6-(trifluoromethyl)quinoline

CAS No:1447949-06-5

MF:C₁₀H₄BrClF₃N

MW:310.497671127319

CID:5056886

Update Time:2025-06-08

3-Bromo-2-chloro-6-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-2-chloro-6-(trifluoromethyl)quinoline
- 3-Bromo-2-chloro-6-trifluoromethyl-quinoline
- Inchi： 1S/C10H4BrClF3N/c11-7-4-5-3-6(10(13,14)15)1-2-8(5)16-9(7)12/h1-4H
- InChI Key： CGDZUSIGUUZZFF-UHFFFAOYSA-N
- SMILES： BrC1=C(N=C2C=CC(C(F)(F)F)=CC2=C1)Cl

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 261
XLogP3: 4.7
Topological Polar Surface Area: 12.9

3-Bromo-2-chloro-6-(trifluoromethyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B200520-250mg	3-Bromo-2-chloro-6-(trifluoromethyl)quinoline	1447949-06-5		250mg	$ 870.00	2022-06-07
TRC	B200520-500mg	3-Bromo-2-chloro-6-(trifluoromethyl)quinoline	1447949-06-5		500mg	$ 1445.00	2022-06-07
Chemenu	CM263637-1g	3-Bromo-2-chloro-6-(trifluoromethyl)quinoline	1447949-06-5	97%	1g	$482	2021-08-18
Chemenu	CM263637-5g	3-Bromo-2-chloro-6-(trifluoromethyl)quinoline	1447949-06-5	97%	5g	$1183	2021-08-18
Chemenu	CM263637-10g	3-Bromo-2-chloro-6-(trifluoromethyl)quinoline	1447949-06-5	97%	10g	$1618	2021-08-18
Chemenu	CM263637-1g	3-Bromo-2-chloro-6-(trifluoromethyl)quinoline	1447949-06-5	97%	1g	$510	2022-06-12